4-Acetyl-4-methyl-5-oxo-hexanoic acid ethyl ester

• Molecular Formula: C11H18O4
• Molecular Weight: 214.26 g/mol
• IUPAC Name: ethyl 4-acetyl-4-methyl-5-oxohexanoate
• InChI: InChI=1S/C11H18O4/c1-5-15-10(14)6-7-11(4,8(2)12)9(3)13/h5-7H2,1-4H3
• InChI Key: SXXKPNSFBKKFNV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC(C)(C(=O)C)C(=O)C

Description

4-Acetyl-4-methyl-5-oxo-hexanoic acid ethyl ester is a useful research compound. Its molecular formula is C11H18O4 and its molecular weight is 214.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

30 g of 3-methyl-2,4-pentandione and 0.4 g of 1,8-diazabicyclo-[5.4.0]-undec-7-ene were mixed and 39.3 g of ethyl acrylate was added dropwise with the temperature being controlled by cooling with ice. Stirring was continued for 16 hours, the base was neutralized, 50 ml of diethyl ether was added, and the mixture was extracted with an aqueous sodium carbonate solution and water. Fractional distillation of the organic layer yielded 33.4 g of 4-acetyl-4-methyl-5-oxo-hexanoic acid ethyl ester (boiling point: 95° C./0.02 mbar; purity: 98%; colorless).